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Abstract
This document provides a detailed protocol for the preparation, handling, and storage of a

stock solution of Fura-4F, pentapotassium salt. Fura-4F is a cell-impermeant ratiometric

fluorescent indicator used for the measurement of intracellular calcium ions. Proper preparation

of the stock solution is critical for accurate and reproducible experimental results in calcium

signaling research. This guide is intended for researchers, scientists, and drug development

professionals.

Introduction
Fura-4F, pentapotassium salt, is a hydrophilic derivative of the Fura-2 calcium indicator,

designed for detecting higher concentrations of calcium ions (Ca²⁺). As a salt, it is membrane-

impermeant and is typically introduced into cells via microinjection or patch pipette. Unlike its

acetoxymethyl (AM) ester counterpart, the pentapotassium salt does not require enzymatic

cleavage to become active. Accurate preparation of a concentrated stock solution is the first

essential step for its use in quantitative fluorescence microscopy and other calcium

measurement assays. This protocol outlines the necessary steps and best practices for

preparing a stable, ready-to-use Fura-4F stock solution.

Product Information and Storage
Proper handling and storage of Fura-4F pentapotassium salt are crucial for maintaining its

integrity and performance. The quantitative data below summarizes the key properties and
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storage recommendations.

Parameter Value Source(s)

Molecular Formula C₂₈H₁₈F₂N₃O₁₄ · 5K [1]

Formula Weight 853.9 g/mol [1]

Form Solid [1]

Solubility
Soluble in water and aqueous

buffers (pH > 6)
[1][2]

Storage (Solid Powder)
-20°C, protect from light and

moisture. Stable for ≥ 4 years.
[1][3]

Storage (Stock Solution)

≤ -20°C in single-use aliquots,

protect from light. Stable for ≥

6 months.

[3][4]

Excitation (Ca²⁺-bound) ~339 nm [1]

Excitation (Ca²⁺-free) ~365 nm [1]

Emission ~507-514 nm [1]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for preparing the Fura-4F
pentapotassium salt stock solution from the powdered reagent to the final stored aliquots.
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Preparation Phase

Storage Phase

Start: Equilibrate
Fura-4F Powder

Weigh desired amount
of Fura-4F powder
in a microfuge tube

Bring to RT

Add appropriate volume
of high-purity water

or buffer (e.g., K-HEPES)

Calculate volume for
1-10 mM concentration

Vortex or sonicate
until fully dissolved

Ensure complete
dissolution

Aliquot into single-use,
light-protected tubes

Avoid freeze-thaw
cycles

Store aliquots
at ≤ -20°C

Protect from light

End: Ready for
experimental use

Click to download full resolution via product page

Caption: Workflow for preparing Fura-4F pentapotassium stock solution.
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Experimental Protocol
This protocol provides a step-by-step method for preparing a 1 mM Fura-4F pentapotassium
salt stock solution.

4.1. Required Materials

Reagents:

Fura-4F, pentapotassium salt

High-purity, sterile deionized water or a suitable aqueous buffer (e.g., 10 mM K-HEPES,

pH 7.2)

Equipment:

Microcentrifuge tubes (amber or covered in foil to protect from light)

Calibrated analytical balance

Vortex mixer and/or bath sonicator

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety goggles, and gloves

4.2. Safety Precautions

Always wear appropriate PPE, including a lab coat, gloves, and safety goggles, when

handling chemical reagents.

The toxicological properties of Fura-4F have not been thoroughly investigated. Handle with

care and avoid contact with skin and eyes.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

4.3. Stock Solution Preparation (1 mM)
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Equilibration: Before opening, allow the vial of Fura-4F powder to warm to room temperature

for approximately 15-20 minutes. This prevents condensation of moisture, which can

degrade the compound.

Weighing: Tare a sterile, light-protected microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of Fura-4F powder. For example, to prepare 1 mL of a 1

mM solution, weigh out 0.854 mg of Fura-4F (Formula Weight = 853.9 g/mol ).

Solubilization: Add the calculated volume of high-purity water or aqueous buffer to the tube

containing the Fura-4F powder. For the example above, add 1 mL of solvent.

Dissolution: Close the tube tightly and vortex thoroughly. If the powder does not dissolve

completely with vortexing, briefly sonicate the solution in a bath sonicator until it becomes

clear. Visually inspect the solution against a light source to ensure no particulates remain.

Final Check: The final solution should be clear and free of precipitates.

4.4. Aliquoting and Storage

Aliquot: Dispense the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in light-

protected microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles, which

can degrade the indicator.[3]

Storage: Store the aliquots in a freezer at or below -20°C.[1][3][4] Ensure they are protected

from light by using amber tubes or by wrapping the storage box in aluminum foil.[4][5][6]

Stability: When stored correctly, the stock solution is stable for at least six months.[4]

Disclaimer: This protocol is a general guideline. Researchers should consult product-specific

datasheets and may need to optimize concentrations and buffer conditions for their specific cell

type and experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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